Cas no 109364-96-7 (Ethanol, 2-(4-methoxy-2-nitrophenoxy)-)
109364-96-7 structure
Product Name:Ethanol, 2-(4-methoxy-2-nitrophenoxy)-
CAS No:109364-96-7
MF:C9H11NO5
MW:213.187342882156
CID:1188579
PubChem ID:13811101
Update Time:2025-04-20
Ethanol, 2-(4-methoxy-2-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-(4-methoxy-2-nitrophenoxy)-
- DTXSID50550227
- 2-(4-Methoxy-2-nitrophenoxy)ethan-1-ol
- InChI=1/C9H11NO5/c1-14-7-2-3-9(15-5-4-11)8(6-7)10(12)13/h2-3,6,11H,4-5H2,1H
- AKOS008982930
- SCHEMBL12312149
- 109364-96-7
-
- Inchi: 1S/C9H11NO5/c1-14-7-2-3-9(15-5-4-11)8(6-7)10(12)13/h2-3,6,11H,4-5H2,1H3
- InChI Key: WLAVZKYXYUGWHW-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=CC(=CC=1[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 213.06373
- Monoisotopic Mass: 213.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 81.83
Ethanol, 2-(4-methoxy-2-nitrophenoxy)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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